1-(3-Methoxyphenyl)-4-phenylpiperazine

• Molecular Formula: C17H20N2O
• Molecular Weight: 268.35 g/mol
• IUPAC Name: 1-(3-methoxyphenyl)-4-phenylpiperazine
• InChI: InChI=1S/C17H20N2O/c1-20-17-9-5-8-16(14-17)19-12-10-18(11-13-19)15-6-3-2-4-7-15/h2-9,14H,10-13H2,1H3
• InChI Key: YWHQFJZOZSJAMJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2CCN(CC2)C3=CC=CC=C3

Description

1-(3-Methoxyphenyl)-4-phenylpiperazine is a piperazine derivative featuring a methoxy group at the 3-position of the phenyl ring and a phenyl group at the 4-position of the piperazine core. The 3-methoxy substitution may influence pharmacokinetic properties, including metabolic stability and blood-brain barrier penetration, compared to analogs with alternative substituent positions (e.g., 2-methoxy) .

Comparison with Similar Compounds

Structural Modifications and Receptor Affinity

Positional Isomerism: 2-Methoxy vs. 3-Methoxy Substitution

• 1-(2-Methoxyphenyl)-4-phenylpiperazine Derivatives ():
  • These compounds exhibit high binding affinity for 5-HT1A receptors (Ki < 10 nM) due to the 2-methoxy group's optimal positioning for receptor interaction. For example, RS-1-(2-methoxyphenyl)-4-[3-(1-naphthyloxy)-2-hydroxypropyl]piperazine (naftopidil) is an antihypertensive agent targeting α1-adrenergic receptors .
  • Key Difference : The 3-methoxy analog may display reduced 5-HT1A affinity but enhanced selectivity for other receptors, such as dopamine D4R, due to steric and electronic effects .

4-Phenylpiperazine Derivatives with Diverse Substituents

• SC213 (1-(3-Phenoxypropyl)-4-phenylpiperazine): Lacks the methoxy group but includes a phenoxypropyl chain. It acts as a D2R antagonist, demonstrating that alkyl chain modifications can shift receptor selectivity toward dopamine over serotonin pathways .
• Compound 12 (): A 4-phenylpiperazine derivative with a 3-aminopropyl substituent shows >100-fold selectivity for D4R over D2R and D3R. This highlights the role of extended substituents in enhancing subtype specificity .

Conformationally Constrained Analogs

• trans-4-[4-(3-Methoxyphenyl)cyclohexyl]-1-(2-pyridinyl)piperazine (trans-8a, ):
  • Incorporates a cyclohexyl group to restrict flexibility, resulting in potent 5-HT1A affinity (Ki = 0.028 nM) and selectivity over D2 and α1 receptors. The rigid structure mimics bioactive conformations of flexible ligands like 8-OH-DPAT .

Pharmacological Activity and Selectivity

Compound Name	Substituents	Receptor Affinity	Pharmacological Activity	References
1-(3-Methoxyphenyl)-4-phenylpiperazine	3-methoxyphenyl, phenyl	D4R (predicted)	Potential antipsychotic/CNS modulator
1-(2-Methoxyphenyl)-4-phenylpiperazine	2-methoxyphenyl, phenyl	5-HT1A (Ki < 10 nM)	Antidepressant/antihypertensive
SC213	3-phenoxypropyl, phenyl	D2R (antagonist)	Antipsychotic
Compound 12 ()	4-phenylpiperazine + 3-aminopropyl	D4R (Ki = 1.2 nM)	CNS disorder treatment
trans-8a ()	3-methoxyphenyl, cyclohexyl	5-HT1A (Ki = 0.028 nM)	5-HT1A agonist/antagonist

Species and Assay-Dependent Variability

• Species Differences : Analogs like PPADS and KN-62 show 20- to 500-fold potency variations between human and rodent P2X7 receptors, emphasizing the need for species-specific evaluations .
• Assay Conditions : Antagonist potency (e.g., KN-62) can vary with temperature and buffer composition, complicating direct comparisons .